2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide

• IUPAC Name: 2-[1-[(4-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[(4-ethylphenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C25H33N3O3/c1-4-19-6-8-20(9-7-19)17-27(3)24(29)16-23-25(30)26-14-15-28(23)18-21-10-12-22(13-11-21)31-5-2/h6-13,23H,4-5,14-18H2,1-3H3,(H,26,30)
• InChI Key: XFQMUMMWDBFXDB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C)C(=O)CC2C(=O)NCCN2CC3=CC=C(C=C3)OCC
• Molecular Formula: C25H33N3O3
• Molecular Weight: 423.5 g/mol

Description

2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide, also known as Etonitazene, is a synthetic opioid drug that has been of interest to the scientific community for its potential medical applications. Etonitazene was first synthesized in the 1950s and has been studied extensively since then.

Mechanism of Action

2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide acts on the mu-opioid receptor in the brain, which is responsible for pain relief and feelings of euphoria. It binds to the receptor and activates it, leading to the release of endorphins and other neurotransmitters that reduce pain and produce a sense of well-being.
Biochemical and physiological effects:
2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide has several biochemical and physiological effects. It reduces pain, produces feelings of euphoria, and can cause sedation and respiratory depression. It can also cause nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide has several advantages for lab experiments. It is a potent opioid and can be used to study the effects of opioid drugs on the brain and body. However, its potency also makes it difficult to work with, and it can be dangerous if not handled properly. Its potential for abuse also makes it a controlled substance, which can limit its availability for research.

Future Directions

There are several future directions for research on 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide. One area of interest is its potential use in pain management and opioid addiction treatment. Researchers are also interested in studying its mechanism of action and how it affects the brain and body. Additionally, there is a need for research on the safety and toxicity of 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide, especially in comparison to other opioid drugs. Finally, there is a need for research on alternative methods of synthesizing 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide that are safer and more efficient.

Synthesis Methods

2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide can be synthesized using several methods, including the reaction of 2-chloro-N-(4-ethylbenzyl)-N-methylacetamide with 4-ethoxybenzylpiperazine in the presence of a palladium catalyst. This method produces 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide with a high yield and purity.

Scientific Research Applications

2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide has been studied for its potential use in pain management and as an anesthetic. It has been shown to be effective in reducing pain in animal models, and its potency is similar to that of morphine. 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-ethylbenzyl)-N-methylacetamide has also been studied for its potential use in treating opioid addiction. Its ability to bind to opioid receptors in the brain makes it a potential candidate for medication-assisted treatment.